Cas no 249627-77-8 (1H-Indazole, 3-chloro-5,7-dinitro-)

• Product Name: 1H-Indazole, 3-chloro-5,7-dinitro-
• CAS No: 249627-77-8
• MF: C₇H₃ClN₄O₄
• MW: 242.576119661331
• CID: 1423307
• Update Time: 2024-08-15

1H-Indazole, 3-chloro-5,7-dinitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole, 3-chloro-5,7-dinitro-
• 3-chloro-5,7-dinitro-1(2)H-indazole

• Inchi： 1S/C7H3ClN4O4/c8-7-4-1-3(11(13)14)2-5(12(15)16)6(4)9-10-7/h1-2H,(H,9,10)
• InChI Key： LHRRFOWTHGCYCB-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C([N+]([O-])=O)C=C2[N+]([O-])=O)C(Cl)=N1

Computed Properties

• Exact Mass: 241.98439

Experimental Properties

• Density: 1.855±0.06 g/cm3(Predicted)
• Melting Point: 179-180 °C
• Boiling Point: 483.7±40.0 °C(Predicted)
• PSA: 114.96
• pka: 5.67±0.40(Predicted)